molecular formula C10H9BrF3NO2 B8329367 2-bromo-N-(4-(trifluoromethoxy)phenyl)propanamide

2-bromo-N-(4-(trifluoromethoxy)phenyl)propanamide

Cat. No.: B8329367
M. Wt: 312.08 g/mol
InChI Key: ATBHGEGOLDKCMX-UHFFFAOYSA-N
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Description

2-bromo-N-(4-(trifluoromethoxy)phenyl)propanamide is a useful research compound. Its molecular formula is C10H9BrF3NO2 and its molecular weight is 312.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9BrF3NO2

Molecular Weight

312.08 g/mol

IUPAC Name

2-bromo-N-[4-(trifluoromethoxy)phenyl]propanamide

InChI

InChI=1S/C10H9BrF3NO2/c1-6(11)9(16)15-7-2-4-8(5-3-7)17-10(12,13)14/h2-6H,1H3,(H,15,16)

InChI Key

ATBHGEGOLDKCMX-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)NC1=CC=C(C=C1)OC(F)(F)F)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4.02 g (23.4 mmol) of 2-bromopropionyl chloride in 10 ml of methylene chloride was added to an ice-cooled solution of 5.0 g (23.4 mmol) of 4-(trifluoromethoxy)aniline hydrochloride, 4.65 g (59 mmol) of pyridine and 30 ml of methylene chloride. The mixture was stirred at ambient temperature for a period of 2.5 hours and then washed with two portions of dilute aqueous HCl and two portions of saturated aqueous sodium bicarbonate, dried over MgSO4, treated with charcoal, filtered and the filtrates evaporated to dryness. The residue was recrystallized from methylcyclohexane to give 5.43 g 74 percent of theoretical) of the above-named product as colorless crystals, m.p. 111°-112° C.
Quantity
4.02 g
Type
reactant
Reaction Step One
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Quantity
4.65 g
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Two

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